2-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrobromide
Overview
Description
2-(Trifluoromethyl)pyrrolidine-2-carboxylic acid hydrobromide (TFMPCA-HBr) is a compound belonging to the class of organic compounds known as pyrrolidines. It is a white, crystalline solid with a molecular weight of 302.17 g/mol and a melting point of 132-134 °C. It is soluble in water and is widely used in organic synthesis. It is a versatile reagent and has been used in a variety of reactions including the synthesis of heterocycles, cyclic amines, and other compounds.
Scientific Research Applications
2-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrobromide has been used in a variety of scientific research applications. It has been used in the synthesis of heterocycles, cyclic amines, and other compounds. It has also been used as a catalyst in the synthesis of polymers, as well as in the synthesis of pharmaceuticals. It has also been used in the synthesis of organic semiconductors and in the synthesis of carbon nanotubes.
Mechanism of Action
The mechanism of action of 2-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrobromide is not well understood. However, it is believed that the reaction involves the formation of a protonated amine intermediate which then undergoes a nucleophilic substitution reaction with the bromide anion to form the desired product.
Biochemical and Physiological Effects
This compound has not been studied for its biochemical and physiological effects. However, it is believed to be a relatively non-toxic compound with no known adverse effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrobromide in laboratory experiments is that it is a relatively non-toxic compound with no known adverse effects. Additionally, it is a versatile reagent and can be used in a variety of reactions. However, it is important to note that it is a strong acid and should be handled with care. Additionally, it should not be used in reactions involving sensitive compounds such as proteins or nucleic acids.
Future Directions
There are a number of potential future directions for the use of 2-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrobromide. These include the use of the compound in the synthesis of novel pharmaceuticals, in the synthesis of organic semiconductors, and in the synthesis of carbon nanotubes. Additionally, it could be used to synthesize other heterocyclic compounds, such as pyrrolidines, piperidines, and morpholines. Additionally, it could be used as a catalyst in the synthesis of polymers. Finally, it could be used in the synthesis of other organic compounds, such as amines, alcohols, and carboxylic acids.
Synthesis Methods
2-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrobromide can be synthesized from the reaction of trifluoromethylpyrrolidine-2-carboxylic acid (TFMPCA) with hydrobromic acid (HBr). The reaction is carried out in an anhydrous solvent such as chloroform or dichloromethane. The reaction is exothermic and proceeds rapidly at room temperature. The product can be isolated by filtration and recrystallization from an appropriate solvent.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrobromide involves the reaction of 2-(trifluoromethyl)pyrrolidine-2-carboxylic acid with hydrobromic acid.", "Starting Materials": [ "2-(trifluoromethyl)pyrrolidine-2-carboxylic acid", "Hydrobromic acid" ], "Reaction": [ "To a solution of 2-(trifluoromethyl)pyrrolidine-2-carboxylic acid in dichloromethane, add hydrobromic acid dropwise.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by recrystallization from ethanol to obtain 2-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrobromide." ] } | |
| 2680528-14-5 | |
Molecular Formula |
C6H9BrF3NO2 |
Molecular Weight |
264 |
Purity |
95 |
Origin of Product |
United States |
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